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Compound of Interest

Compound Name: L-Methionine-13C,d5

Cat. No.: B12422007 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling and disposal of L-Methionine-¹³C,d₅, ensuring laboratory safety and

procedural accuracy.

This document provides immediate and essential safety protocols, operational plans, and

disposal guidelines for L-Methionine-¹³C,d₅. As a stable, non-radioactive, isotopically labeled

amino acid, it shares the same chemical hazard profile as unlabeled L-Methionine. The primary

considerations for safe handling revolve around minimizing exposure to the powder form and

preventing contamination of experimental samples.

Personal Protective Equipment (PPE)
When handling L-Methionine-¹³C,d₅, the following personal protective equipment is essential to

ensure personal safety and maintain the integrity of your research:

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. Change

gloves frequently, especially if they become contaminated.

Body Protection: A standard laboratory coat should be worn.

Respiratory Protection: If working in an area with poor ventilation or where dust may be

generated, a NIOSH-approved respirator is recommended.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for both safety and the success of your

experiments.

Preparation:

Before handling, ensure the work area is clean and free of contaminants.

Have all necessary equipment, including micro-spatulas, weighing paper, and

appropriately labeled containers, readily available.

Consult the Safety Data Sheet (SDS) for L-Methionine for a comprehensive understanding

of its properties.

Weighing and Aliquoting:

Perform all weighing and aliquoting procedures in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of any airborne powder.

Use a micro-spatula to handle the solid material. Avoid creating dust.

Close the container tightly after use to prevent contamination and absorption of moisture.

Dissolving the Compound:

When preparing solutions, add the solvent to the L-Methionine-¹³C,d₅ slowly to avoid

splashing.

Consult relevant literature for appropriate solvents and concentrations for your specific

application.

Storage:

Store L-Methionine-¹³C,d₅ in a tightly sealed container in a cool, dry place, away from

incompatible substances.
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Disposal Plan
As L-Methionine-¹³C,d₅ is a stable isotope-labeled compound and not radioactive, its disposal

is straightforward.[1][2]

Waste Characterization: The waste is considered non-hazardous chemical waste unless

mixed with other hazardous materials.

Disposal Method: Dispose of the compound and any contaminated materials (e.g., weighing

paper, gloves) in accordance with local, state, and federal regulations for non-hazardous

chemical waste.[3] Do not dispose of it down the drain.[3]

Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent

before being discarded or recycled.

Quantitative Data
While specific occupational exposure limits for L-Methionine have not been established, the

following table summarizes its key physical and chemical properties.[3][4]

Property Value

Molecular Formula C₅H₁₁NO₂S

Molecular Weight 149.21 g/mol

Appearance White crystalline powder

Melting Point 280-282°C (decomposes)[3]

Solubility in Water 4.80 g/100g H₂O (20°C)[3]

pH 5.6-6.1 (10g/l, H₂O, 20℃)

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of L-Methionine-

¹³C,d₅ from receipt to disposal.
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Safe handling workflow for L-Methionine-¹³C,d₅.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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